Cas no 898774-47-5 (4'-Bromo-2-pyrrolidinomethyl benzophenone)

• Product Name: 4'-Bromo-2-pyrrolidinomethyl benzophenone
• CAS No: 898774-47-5
• MF: C₁₈H₁₈BrNO
• MW: 344.245624065399
• MDL: MFCD03842532
• CID: 872924
• PubChem ID: 24725249
• Update Time: 2025-04-19

4'-Bromo-2-pyrrolidinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• (4-bromophenyl)-[2-(pyrrolidin-1-ylmethyl)phenyl]methanone
• 4'-BROMO-2-PYRROLIDINOMETHYL BENZOPHENONE
• 4'-BROMO-2-PYRROLIDIN-1-YLMETHYLBENZOPHENONE
• DTXSID70643645
• 898774-47-5
• (4-Bromophenyl){2-[(pyrrolidin-1-yl)methyl]phenyl}methanone
• 4'-bromo-2-pyrrolidinomethylbenzophenone
• AKOS016020639
• MFCD03842532
• 4'-Bromo-2-pyrrolidinomethyl benzophenone

• MDL： MFCD03842532
• Inchi： 1S/C18H18BrNO/c19-16-9-7-14(8-10-16)18(21)17-6-2-1-5-15(17)13-20-11-3-4-12-20/h1-2,5-10H,3-4,11-13H2
• InChI Key： USHLIQFILLKWRI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1=CC=CC=C1CN1CCCC1)=O

Computed Properties

• Exact Mass: 343.05700
• Monoisotopic Mass: 343.05718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 4.21380